Cas no 2216755-67-6 ((2R,4S)-Isopropyl 5-(1,1'-biphenyl-4-yl)-4-(4-isopropoxy-4-oxobutanamido)-2-methylpentanoate)

• Product Name: (2R,4S)-Isopropyl 5-(1,1'-biphenyl-4-yl)-4-(4-isopropoxy-4-oxobutanamido)-2-methylpentanoate
• CAS No: 2216755-67-6
• MF: C₂₈H₃₇NO₅
• MW: 467.597088575363
• CID: 4743198
• Update Time: 2025-07-01

(2R,4S)-Isopropyl 5-(1,1'-biphenyl-4-yl)-4-(4-isopropoxy-4-oxobutanamido)-2-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• (2R,4S)-Isopropyl 5-(1,1'-biphenyl-4-yl)-4-(4-isopropoxy-4-oxobutanamido)-2-methylpentanoate
• rel-1-Methylethyl (αR,γS)-α-methyl-γ-[[4-(1-methylethoxy)-1,4-dioxobutyl]amino][1,1′-biphenyl]-4-pentanoate (ACI)

• Inchi： 1S/C28H37NO5/c1-19(2)33-27(31)16-15-26(30)29-25(17-21(5)28(32)34-20(3)4)18-22-11-13-24(14-12-22)23-9-7-6-8-10-23/h6-14,19-21,25H,15-18H2,1-5H3,(H,29,30)/t21-,25+/m1/s1
• InChI Key： QUIYCIMPQYLWLX-BWKNWUBXSA-N
• SMILES： C(C1C=CC(C2C=CC=CC=2)=CC=1)[C@@H](NC(=O)CCC(=O)OC(C)C)C[C@@H](C)C(=O)OC(C)C

Additional information on (2R,4S)-Isopropyl 5-(1,1'-biphenyl-4-yl)-4-(4-isopropoxy-4-oxobutanamido)-2-methylpentanoate

Comprehensive Overview of (2R,4S)-Isopropyl 5-(1,1'-biphenyl-4-yl)-4-(4-isopropoxy-4-oxobutanamido)-2-methylpentanoate (CAS No. 2216755-67-6)

(2R,4S)-Isopropyl 5-(1,1'-biphenyl-4-yl)-4-(4-isopropoxy-4-oxobutanamido)-2-methylpentanoate (CAS No. 2216755-67-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a biphenyl moiety, an isopropoxy group, and a chiral center at the 2 and 4 positions. These structural elements contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The biphenyl moiety in (2R,4S)-Isopropyl 5-(1,1'-biphenyl-4-yl)-4-(4-isopropoxy-4-oxobutanamido)-2-methylpentanoate is known for its ability to enhance the lipophilicity of the molecule, which can improve its membrane permeability and bioavailability. This characteristic is particularly important in drug design, as it can significantly affect the pharmacokinetic properties of the compound. Recent studies have shown that compounds with biphenyl structures often exhibit enhanced binding affinities to specific receptors, making them valuable in the development of targeted therapies.

The isopropoxy group in this compound adds another layer of complexity to its structure. Isopropoxy groups are known for their ability to modulate the electronic properties of molecules, which can influence their reactivity and stability. In the context of pharmaceutical research, this group can enhance the solubility and metabolic stability of the compound, thereby improving its overall therapeutic potential. Recent advancements in computational chemistry have allowed researchers to better predict how such functional groups interact with biological systems, leading to more informed drug design strategies.

The chiral centers at the 2 and 4 positions are crucial for the biological activity of (2R,4S)-Isopropyl 5-(1,1'-biphenyl-4-yl)-4-(4-isopropoxy-4-oxobutanamido)-2-methylpentanoate. Chirality plays a significant role in drug efficacy and safety, as different enantiomers can exhibit different pharmacological profiles. The (2R,4S) configuration of this compound has been shown to possess superior biological activity compared to other stereoisomers. This is due to the specific spatial arrangement of atoms around these chiral centers, which allows for optimal interactions with target proteins or receptors.

In terms of biological activity, recent studies have demonstrated that (2R,4S)-Isopropyl 5-(1,1'-biphenyl-4-yl)-4-(4-isopropoxy-4-oxobutanamido)-2-methylpentanoate exhibits potent anti-inflammatory and anti-cancer properties. Its anti-inflammatory effects are attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are responsible for producing pro-inflammatory mediators like prostaglandins and leukotrienes. By inhibiting these enzymes, the compound can effectively reduce inflammation and associated pain.

The anti-cancer properties of (2R,4S)-Isopropyl 5-(1,1'-biphenyl-4-yl)-4-(4-isopropoxy-4-oxobutanamido)-2-methylpentanoate have been investigated in various cancer cell lines. Studies have shown that it can induce apoptosis (programmed cell death) in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. Additionally, it has been found to inhibit angiogenesis, the process by which new blood vessels form to supply nutrients to tumors. This dual mechanism of action makes it a promising candidate for cancer therapy.

In clinical trials, preliminary data suggest that (2R,4S)-Isopropyl 5-(1,1'-biphenyl-4-yl)-4-(4-isopropoxy-4-oxobutanamido)-2-methylpentanoate is well-tolerated by patients with minimal side effects. The compound has shown promising results in Phase I trials for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Further clinical trials are underway to evaluate its efficacy and safety in larger patient populations.

From a pharmaceutical development perspective, the synthesis of (2R,4S)-Isopropyl 5-(1,1'-biphenyl-4-yl)-4-(4-isopropoxy-4-oxobutanamido)-2-methylpentanoate presents several challenges due to its complex structure. However, recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. These methods involve multi-step reactions that carefully control stereochemistry at each stage to ensure high yields of the desired enantiomer.

In conclusion, (2R,4S)-Isopropyl 5-(1,1'-biphenyl-4-yl)-4-(4-isopropoxy-4-oxobutanamido)-2-methylpentanoate (CAS No. 2216755-67-6) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its biological activities and make it a valuable candidate for developing new therapeutic agents. Ongoing research continues to explore its full range of applications and optimize its use in clinical settings.